Cas no 21318-99-0 (Benzenesulfonyl fluoride,3-[[[[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]amino]carbonyl]amino]-)

• Product name: Benzenesulfonyl fluoride,3-[[[[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]amino]carbonyl]amino]-
• CAS No: 21318-99-0
• MF: C₁₈H₁₄FN₇O₄S
• MW: 443.411664485931
• CID: 291223
• PubChem ID: 135469388

Benzenesulfonyl fluoride,3-[[[[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]amino]carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl fluoride,3-[[[[3-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenyl]amino]carbonyl]amino]-
• 3-[[3-(2-amino-6-oxo-3H-purin-9-yl)phenyl]carbamoylamino]benzenesulfonyl fluoride
• 3-{3-[3-(2-amino-6-oxo-1,6-dihydro-purin-9-yl)-phenyl]-ureido}-benzenesulfonyl fluoride
• 9-< m-(m-Fluorsulfonyl-phenyl-ureido)-phenyl> -guanin
• AC1L7D48
• NSC210368
• DTXSID50308902
• NSC-210368
• 21318-99-0

• Inchi： InChI=1S/C18H14FN7O4S/c19-31(29,30)13-6-2-4-11(8-13)23-18(28)22-10-3-1-5-12(7-10)26-9-21-14-15(26)24-17(20)25-16(14)27/h1-9H,(H2,22,23,28)(H3,20,24,25,27)
• InChI Key： KOUCEFMOPAZJDR-UHFFFAOYSA-N
• SMILES： NC1=NC2=C(N=CN2C2=CC=CC(NC(NC3=CC=CC(S(F)(=O)=O)=C3)=O)=C2)C(=O)N1

Computed Properties

• Exact Mass: 443.08142
• Monoisotopic Mass: 443.08120129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 848
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 169Ų
• XLogP3: 0.9

Experimental Properties

• PSA: 160.57